Cas no 350819-37-3 (Z-TYR-OTBU H2O)
Z-TYR-OTBU H2O Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1261234-5g |
Z-TYR-OTBU H2O |
350819-37-3 | 98% | 5g |
$155 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1261234-10g |
Z-TYR-OTBU H2O |
350819-37-3 | 98% | 10g |
$210 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1261234-1g |
Z-TYR-OTBU H2O |
350819-37-3 | 98% | 1g |
$105 | 2024-06-05 |
Z-TYR-OTBU H2O Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Z-TYR-OTBU H2O
Z-TYR-OTBU H2O: A Comprehensive Overview
The compound with CAS No. 350819-37-3, commonly referred to as Z-TYR-OTBU H2O, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of Z-TYR-OTBU H2O.
Z-TYR-OTBU H2O is an organic compound that belongs to the class of amino acid derivatives. Its name suggests that it is derived from tyrosine (TYR), a naturally occurring amino acid. The "Z" prefix indicates the configuration of the molecule, while "OTBU" refers to the tert-butyl ester group attached to the tyrosine backbone. The presence of water (H2O) in its name highlights its solubility properties, making it suitable for use in aqueous environments.
Recent studies have shown that Z-TYR-OTBU H2O exhibits remarkable stability under various chemical conditions. This stability is attributed to the robust ester linkage formed between the tyrosine and tert-butyl groups. Researchers have explored its potential as a building block in peptide synthesis, where its stability and ease of manipulation make it an ideal candidate for constructing complex biomolecules.
In terms of synthesis, Z-TYR-OTBU H2O can be synthesized through a multi-step process involving nucleophilic substitution and esterification reactions. The synthesis begins with the isolation of tyrosine, which is then subjected to protection using tert-butyl groups. This step ensures that the reactive sites on the tyrosine molecule are adequately shielded during subsequent reactions. The final step involves hydrolysis to incorporate water into the structure, resulting in the formation of Z-TYR-OTBU H2O.
One of the most promising applications of Z-TYR-OTBU H2O lies in its use as a precursor in drug discovery. Its ability to form stable peptide bonds makes it a valuable tool in medicinal chemistry. Recent research has focused on its role in designing bioactive peptides that target specific disease pathways, such as cancer and neurodegenerative disorders.
Moreover, Z-TYR-OTBU H2O has shown potential in materials science. Its unique structure allows for the formation of self-assembling peptides, which can be used to create nanostructured materials with applications in drug delivery systems and tissue engineering. These materials exhibit excellent biocompatibility and biodegradability, making them ideal for biomedical applications.
The environmental impact of Z-TYR-OTBU H2O has also been a topic of interest among researchers. Studies have demonstrated that this compound is biodegradable under aerobic conditions, reducing its ecological footprint compared to traditional synthetic polymers. This property makes it a sustainable alternative for various industrial applications.
In conclusion, Z-TYR-OTBU H2O (CAS No. 350819-37-3) is a versatile compound with a wide range of applications across multiple disciplines. Its stability, ease of synthesis, and biocompatibility make it a valuable asset in both academic research and industrial settings. As ongoing research continues to uncover new uses for this compound, its significance in the field of organic chemistry is expected to grow further.
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